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Compound of Interest

Compound Name: 3-(3-Fluorophenoxy)propylamine

Cat. No.: B037697

Essential Safety and Handling Guide for 3-(3-
Fluorophenoxy)propylamine

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This guide provides critical safety and logistical information for the proper handling and
disposal of 3-(3-Fluorophenoxy)propylamine (CAS No. 116753-49-2). Adherence to these
protocols is essential for ensuring laboratory safety and minimizing environmental impact.

Hazard Identification and Personal Protective
Equipment (PPE)

Signal Word: Warning[1]

Hazard Statements:

e H315: Causes skin irritation[1]

e H319: Causes serious eye irritation[1]

o H335: May cause respiratory irritation[1]
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Due to the identified hazards, the following personal protective equipment is mandatory when

handling this compound.

Protection Type

Specific PPE Requirement

Rationale

Eye and Face Protection

Chemical safety goggles with

side shields or a face shield.[2]

Protects against splashes and
airborne particles that can

cause serious eye irritation.

Skin Protection

Chemical-resistant gloves
(e.g., nitrile, neoprene). A lab
coat must be worn and fully
buttoned.[2]

Prevents skin contact which

can cause irritation.

Respiratory Protection

Use in a well-ventilated area,
preferably within a chemical
fume hood.[3] If ventilation is
inadequate, a NIOSH-
approved respirator with an
appropriate cartridge for
organic vapors should be
used.[2]

Minimizes inhalation of vapors
that may cause respiratory

tract irritation.

Footwear

Closed-toe shoes.[4]

Protects feet from potential

spills.

Quantitative Data

The following table summarizes the known physical and chemical properties of 3-(3-

Fluorophenoxy)propylamine. Note that some values are predicted and should be used as a

guideline.
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Property Value Source
CAS Number 116753-49-2 [1][5]
Molecular Formula C9H12FNO [5]1[6]
Molecular Weight 169.2 g/mol [11161[7]
Boiling Point (Predicted) 245.2 +20.0 °C [6]1[8]
Density (Predicted) 1.096 + 0.06 g/cm?3 [6][8]
Storage Temperature 0-8 °C [1]

Step-by-Step Handling and a Experimental Protocol
Preparation and Handling

o Pre-Handling Check: Before starting any work, ensure that the chemical fume hood is
functioning correctly and that all required PPE is available and in good condition.

» Weighing and Transfer: Conduct all weighing and transferring of 3-(3-
Fluorophenoxy)propylamine within a chemical fume hood to minimize inhalation exposure.
Use a non-sparking spatula and appropriate glassware.

e Solution Preparation: When preparing solutions, slowly add the amine to the solvent to avoid
splashing.

e Reaction Setup: Ensure all reaction vessels are securely clamped and that any potential for
pressure buildup is mitigated with appropriate venting.

o Post-Handling: After handling, wash hands thoroughly with soap and water. Clean all
contaminated surfaces and equipment.

Experimental Protocol: General Amidation Reaction

This protocol provides a general methodology for an amidation reaction involving 3-(3-
Fluorophenoxy)propylamine.
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Reagent Preparation: In a chemical fume hood, dissolve 1 equivalent of a carboxylic acid in
an appropriate aprotic solvent (e.g., dichloromethane, DMF).

Activation: Add 1.1 equivalents of a coupling agent (e.g., HATU, HOBYEDC) and 2.2
equivalents of a non-nucleophilic base (e.g., diisopropylethylamine) to the carboxylic acid
solution. Stir for 15 minutes at room temperature.

Amine Addition: Slowly add 1 equivalent of 3-(3-Fluorophenoxy)propylamine to the
activated carboxylic acid mixture.

Reaction Monitoring: Monitor the reaction progress by an appropriate method (e.g., TLC, LC-
MS).

Work-up: Upon completion, quench the reaction with water and extract the product with an
organic solvent. Wash the organic layer with brine, dry over anhydrous sodium sulfate, filter,
and concentrate under reduced pressure.

Purification: Purify the crude product by flash column chromatography.

Spill, First Aid, and Disposal Procedures
Spill Response

o Evacuate: Immediately evacuate the area of the spill.
Ventilate: Ensure the area is well-ventilated.

Contain: For small spills, absorb the material with an inert absorbent material (e.qg.,
vermiculite, sand).

Collect: Carefully collect the absorbed material into a sealed, labeled container for
hazardous waste.

Decontaminate: Clean the spill area with an appropriate solvent, followed by soap and water.

First Aid Measures

» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.
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o Skin Contact: In case of contact, immediately flush skin with plenty of water for at least 15
minutes while removing contaminated clothing and shoes. Seek medical attention if irritation
develops.

 Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give
artificial respiration. If breathing is difficult, give oxygen. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Wash out mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.

Disposal Plan

All waste containing 3-(3-Fluorophenoxy)propylamine must be treated as hazardous waste.

o Waste Collection: Collect all waste materials (including contaminated PPE and absorbent
materials) in a clearly labeled, sealed container.

e Labeling: The container must be labeled as "Hazardous Waste" and include the chemical
name "3-(3-Fluorophenoxy)propylamine".

o Storage: Store the waste container in a designated, secure area away from incompatible
materials.

» Disposal: Arrange for disposal through a licensed hazardous waste disposal company,
following all local, state, and federal regulations.

Workflow and Safety Diagram
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Caption: Workflow for handling 3-(3-Fluorophenoxy)propylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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